Cas no 287944-05-2 (4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane is a cyclic boronic ester with a phenyl-substituted cyclohexenyl group, offering stability and reactivity suitable for Suzuki-Miyaura cross-coupling reactions. Its dioxaborolane structure enhances hydrolytic stability, facilitating handling and storage under ambient conditions. The phenyl-cyclohexenyl moiety provides steric and electronic modulation, improving selectivity in transition-metal-catalyzed transformations. This compound is particularly useful in synthesizing complex organic frameworks, including pharmaceuticals and functional materials, due to its compatibility with diverse reaction conditions. Its crystalline solid form ensures high purity, making it a reliable reagent for precision applications in synthetic chemistry.
4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane structure
287944-05-2 structure
Product Name:4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane
CAS No:287944-05-2
MF:C18H25BO2
MW:284.200905561447
MDL:MFCD11520534
CID:827373
PubChem ID:11289092
Update Time:2025-06-15

4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(1,2,3,6-tetrahydro-[1,1'-biphenyl]-4-yl)-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-
    • 4,4,5,5-tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-Dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(4-phenyl-cyclohex-1-enyl)-[1,3,2]dioxaborolane
    • 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolyl)-4-phenylcyclohexene
    • 4,4,5,5-tetramethyl-2-(4-phenylcyclohex-1-enyl)-[1,3,2]dioxaborolane
    • 4,4,5,5-tetramethyl-2-(4-phenylcyclohex-1-enyl)-1,3,2-dioxaborolane
    • 4-phenyl-1-cyclohexen1-1ylboronic acid pinacol ester
    • AGN-PC-0062WU
    • AK-38114
    • ANW-56731
    • CTK8B7214
    • KB-35416
    • RP29906
    • SureCN2753053
    • 4-Phenyl-1-cyclohexen-1-ylboronic acid pinacol ester
    • DRSHTDMLLXFEMB-UHFFFAOYSA-N
    • CT0112
    • 1,3,2-Dioxaboro
    • CS-0030002
    • DB-067993
    • (1,2,3,6-TETRAHYDRO-[1,1'-BIPHENYL]-4-YL)BORONIC ACID PINACOL ESTER
    • 4,4,5,5-tetramethyl-2-(4-phenylcyclohexen-1-yl)-1,3,2-dioxaborolane
    • AKOS016001749
    • AS-55549
    • MFCD11520534
    • J-513979
    • 4,4,5,5-Tetramethyl-2-(4-phenylcyclohex-1enyl)-[1,3,2]dioxaborolane
    • DTXSID90461368
    • 287944-05-2
    • 4,4,5,5-TETRAMETHYL-2-(4-PHENYLCYCLOHEX-1-EN-1-YL)-1,3,2-DIOXABOROLANE
    • 4,4,5,5-Tetramethyl-2-([1,2,3,6-tetrahydro[1,1'-biphenyl]]-4-yl)-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-
    • C18H25BO2
    • SCHEMBL2753053
    • 4,4,5,5-Tetramethyl-2-(4-phenyl cyclohex-1-enyl)-[1,3,2]dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane
    • MDL: MFCD11520534
    • Inchi: 1S/C18H25BO2/c1-17(2)18(3,4)21-19(20-17)16-12-10-15(11-13-16)14-8-6-5-7-9-14/h5-9,12,15H,10-11,13H2,1-4H3
    • InChI Key: DRSHTDMLLXFEMB-UHFFFAOYSA-N
    • SMILES: O1B(C2=CCC(C3C=CC=CC=3)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 283.19845
  • Monoisotopic Mass: 284.1947602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • PSA: 18.46

4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane Suppliers

Amadis Chemical Company Limited
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(CAS:287944-05-2)4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane
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Quantity:5g
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:287944-05-2)4,4,5,5-四甲基-2-(4-苯基-1-环己烯-1-基)-1,3,2-二恶硼烷
Order Number:LE8347569
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
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4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane Related Literature

Additional information on 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane (CAS: 287944-05-2) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane (CAS: 287944-05-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic ester derivative is widely recognized for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials. Recent studies have further elucidated its potential in drug discovery, targeted therapy, and diagnostic applications.

One of the most notable advancements involves the use of this compound in the development of boron-containing drugs. Boron-based compounds have unique properties that make them attractive for therapeutic applications, such as their ability to form reversible covalent bonds with biological targets. Researchers have explored the incorporation of 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane into novel drug candidates, particularly in the areas of oncology and infectious diseases. For instance, its derivatives have shown promising activity as proteasome inhibitors, which are critical in the treatment of multiple myeloma and other cancers.

In addition to its therapeutic potential, this compound has been instrumental in the field of chemical biology. Its stability and reactivity make it an excellent candidate for bioconjugation strategies, enabling the labeling and tracking of biomolecules in complex biological systems. Recent studies have demonstrated its utility in the development of fluorescent probes and imaging agents, which are essential tools for understanding cellular processes and disease mechanisms. The ability to selectively modify biomolecules with this boronic ester has opened new avenues for studying protein-protein interactions and enzyme activity.

Another significant area of research involves the use of 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane in the synthesis of advanced materials. Its incorporation into polymers and nanomaterials has led to the development of materials with enhanced properties, such as improved thermal stability and mechanical strength. These materials have potential applications in drug delivery systems, where controlled release and targeted delivery are paramount. Recent publications have highlighted the role of this compound in creating stimuli-responsive materials that can release therapeutic agents in response to specific environmental triggers.

Despite these advancements, challenges remain in the optimization of this compound for broader applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize its potential. Ongoing research is focused on modifying the chemical structure to improve these properties while maintaining its reactivity and stability. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, 4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane (CAS: 287944-05-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance in advancing scientific knowledge and technological innovation. Future studies will likely uncover new roles for this compound, further solidifying its position as a cornerstone in modern research.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:287944-05-2)4,4,5,5-Tetramethyl-2-(4-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane
A1180993
Purity:99%
Quantity:5g
Price ($):583.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:287944-05-2)4,4,5,5-四甲基-2-(4-苯基-1-环己烯-1-基)-1,3,2-二恶硼烷
LE8347569
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email